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Compound of Interest

Compound Name: 3-Amino-5-methylhexanoic acid

Cat. No.: B1271929 Get Quote

This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working to enhance the

solubility of 3-Amino-5-methylhexanoic acid.

A Note on Chemical Identity
Initial searches for "3-Amino-5-methylhexanoic acid" often yield results for the structurally

related and commercially significant compound (S)-3-(Aminomethyl)-5-methylhexanoic acid,

commonly known as Pregabalin. Due to the extensive availability of research data for

Pregabalin, this guide will focus on enhancing its solubility. The principles and techniques

described herein are generally applicable to other structurally similar β-amino acids.

(S)-3-Amino-5-methylhexanoic acid is a β-amino acid with the amino group at the C-3

position. It is a chiral molecule and a key intermediate in the synthesis of various biologically

active compounds, including peptidomimetics.[1][2] Peptides containing β-amino acids can

exhibit enhanced stability against enzymatic degradation.[2]

Frequently Asked Questions (FAQs)
Q1: What are the basic physical and chemical properties of (S)-3-Amino-5-methylhexanoic
acid?

(S)-3-Amino-5-methylhexanoic acid typically appears as white crystals.[1][3] It has a

molecular formula of C₇H₁₅NO₂ and a molecular weight of 145.202 g/mol .[1] Key properties
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are summarized in the table below.

Property Value

Appearance White crystals[1][3]

Molecular Formula C₇H₁₅NO₂[1]

Molecular Weight 145.202 g/mol [1]

Melting Point 222-224°C[1]

Boiling Point 249.115°C at 760 mmHg[1]

LogP 1.53480[1]

Q2: I am having trouble dissolving 3-Amino-5-methylhexanoic acid in water. What can I do?

The solubility of 3-Amino-5-methylhexanoic acid and its analogues like Pregabalin can be

limited in pure water.[4] Several strategies can be employed to enhance its aqueous solubility:

pH Adjustment: Since amino acids have both an acidic carboxyl group and a basic amino

group, their net charge is pH-dependent. Adjusting the pH of the solution away from the

isoelectric point can increase solubility.[5]

Use of Co-solvents: The addition of a co-solvent can significantly improve solubility. Studies

on the closely related (S)-3-(Aminomethyl)-5-methylhexanoic acid have shown that mixtures

of water with alcohols like methanol or 2-propanol can enhance solubility.[6][7]

Employing Additives: Certain additives can increase solubility. For instance, arginine and

glutamate have been shown to increase the solubility and stability of proteins, a principle that

can be applied to amino acids.[5][8][9]

Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with

hydrophobic molecules, effectively increasing their aqueous solubility. This has been shown

to be an effective technique for enhancing the solubility of Pregabalin.[10]

Q3: In which solvent systems does (S)-3-(Aminomethyl)-5-methylhexanoic acid show the

highest solubility?
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Research indicates that the solubility of (S)-3-(Aminomethyl)-5-methylhexanoic acid is maximal

in binary solvent mixtures rather than in pure solvents. Specifically, maximum solubility has

been observed in:

2-propanol and water mixtures: between a mole fraction of 0.15 and 0.25 for 2-propanol.[6]

[7]

Methanol and water mixtures: between a mole fraction of 0.35 and 0.5 for methanol.[6][7]

The solubility in these systems is also temperature-dependent, generally increasing with higher

temperatures.[6][7]

Q4: Can I use co-solvents to improve the solubility for my formulation? What are the potential

drawbacks?

Yes, co-solvents are a common and effective method. However, the introduction of organic

solvents must be carefully considered, especially for pharmaceutical applications, as they can

potentially affect the stability of other components in the formulation or have toxicological

implications.

Q5: Are there methods to enhance solubility without using organic solvents?

Absolutely. Techniques such as pH adjustment, complexation with cyclodextrins, and the use of

hydrotropes (substances that enhance the solubility of other solutes in water) are effective non-

solvent-based approaches. The use of amino acids like arginine and glutamate as additives

can also improve solubility and long-term stability.[8][9]

Quantitative Solubility Data
The following table summarizes the solubility of (S)-3-(Aminomethyl)-5-methylhexanoic acid in

various solvent systems at different temperatures.

Solvent System Mole Fraction of Alcohol Temperature (K)

Methanol/Water 0.35 - 0.50 283.15 - 338.15

2-Propanol/Water 0.15 - 0.25 283.15 - 338.15
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Note: The solubility is reported to be at its maximum within these mole fraction ranges. For

precise solubility values, refer to the cited literature.[6][7]

Experimental Protocols
Here are detailed methodologies for key experiments to enhance the solubility of 3-Amino-5-
methylhexanoic acid.

Protocol 1: Solubility Enhancement using Co-solvents

This protocol describes the determination of solubility in a binary solvent mixture.

Preparation of Solvent Mixtures: Prepare a series of binary solvent mixtures (e.g., methanol

and water) with varying mole fractions of the alcohol.

Equilibration: Add an excess amount of 3-Amino-5-methylhexanoic acid to each solvent

mixture in a sealed vial.

Shaking and Incubation: Agitate the vials at a constant temperature using a shaker bath until

equilibrium is reached (typically 24-48 hours).

Phase Separation: Centrifuge the samples to separate the undissolved solid.

Quantification: Carefully withdraw a known volume of the supernatant, dilute it appropriately,

and determine the concentration of the dissolved compound using a suitable analytical

method (e.g., HPLC, UV-Vis spectrophotometry).

Protocol 2: Solubility Enhancement by pH Adjustment

This protocol outlines the steps to determine the pH-solubility profile.

Buffer Preparation: Prepare a series of buffers with a range of pH values.

Equilibration: Add an excess amount of 3-Amino-5-methylhexanoic acid to each buffer

solution.

Shaking and Incubation: Agitate the samples at a constant temperature until equilibrium is

achieved.
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pH Measurement: Measure the final pH of each saturated solution.

Quantification: Centrifuge the samples and analyze the supernatant to determine the

solubility at each pH.

Protocol 3: Solubility Enhancement via Cyclodextrin Complexation

This protocol details the phase solubility study to evaluate the effect of cyclodextrins.

Preparation of Cyclodextrin Solutions: Prepare aqueous solutions of a selected cyclodextrin

(e.g., hydroxypropyl-β-cyclodextrin) at various concentrations.

Equilibration: Add an excess amount of 3-Amino-5-methylhexanoic acid to each

cyclodextrin solution.

Shaking and Incubation: Seal the vials and shake at a constant temperature until equilibrium

is established.

Quantification: After centrifugation, determine the concentration of the dissolved compound

in the supernatant.

Data Analysis: Plot the solubility of the compound as a function of the cyclodextrin

concentration to determine the complexation parameters.
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Caption: Experimental workflows for enhancing solubility.
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Caption: Logical relationships in solubility enhancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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